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Compound Focus: Oleyl palmitamide

CAS No.: 16260-09-6

Cat. No.: S1516762

Application Notes: Oleyl Palmitamide

Oleyl Palmitamide is a secondary fatty acid amide widely utilized in the plastics industry, particularly in the
production of polyolefin films for packaging [1] [2]. Its primary function is to act as a slip additive and

processing aid.

The table below summarizes its key characteristics and polymer applications based on the information found:

Property Description & Application

Primary Function Slip additive to reduce Coefficient of Friction (CoF) between polymer surfaces [1].

Chemical Type Secondary amide [1].

Migration Speed Slow (compared to primary amides like erucamide or oleamide) [1].

Typical Use Favored for multilayer films where controlled, slower migration is beneficial [1].
Context

Key Advantage Provides excellent thermal stability, making it suitable for higher-temperature

processing [1].
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Experimental Context and Workflows

While detailed protocols for Oleyl Palmitamide were not located, the search results illustrate its role in

material science and suggest pathways for related biological research.

The following diagram illustrates the general workflow for using a slip additive like Oleyl Palmitamide in

polymer film development, from problem identification to material characterization:
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For researchers investigating the broader family of fatty acid amides (to which Oleyl Palmitamide belongs),

the workflow often involves chemical synthesis and rigorous characterization. This foundational research is
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crucial for exploring potential biomedical applications.
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Information Gaps and Alternative Research Avenues

The search results indicate a significant gap between the industrial use of Oleyl Palmitamide and its

potential in drug development.

¢ Industrial Focus: Available data characterizes Oleyl Palmitamide as a processing aid for plastics,
with no mentions of therapeutic activity or drug delivery system application [1] [2].

e Contrast with Bioactive Analogues: Other fatty acid amides are studied for biological effects. For
example, Palmitoylethanolamide is researched for anti-inflammatory and analgesic properties [3],
and Oleamide is a known neurological signaling molecule [4]. Oleyl Palmitamide itself is not
highlighted in this context within the sourced literature.
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How to Proceed with Research

To pursue this topic further, consider these approaches:

e Broaden Search Terms: Investigate related fatty acid amides (e.g., oleamide,
palmitoylethanolamide) that have established bioactivity and research protocols [4] [3].

e Consult Specialized Databases: Search in-depth chemical, pharmacological, and patent databases
for any niche or emerging studies on Oleyl Palmitamide that may not be indexed in general
searches.

e Empirical Methods: If working directly with the compound, you may need to adapt experimental
protocols from research on similar slip additives or fatty acid amides.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

© 2026 Smolecule. All rights reserved. 5/6 Tech Support


https://www.mdpi.com/1420-3049/26/9/2543
https://www.pharmacompass.com/chemistry-chemical-name/palmitic-acid-monoethanolamide
https://www.smolecule.com/products/s1516762?utm_src=pdf-body
https://www.smolecule.com/products/s1516762?utm_src=pdf-custom-synthesis
https://www.sciencedirect.com/topics/chemistry/oleamide
https://pmc.ncbi.nlm.nih.gov/articles/PMC9920539/
https://www.pharmacompass.com/chemistry-chemical-name/palmitic-acid-monoethanolamide
https://www.mdpi.com/1420-3049/26/9/2543
https://www.smolecule.com/products/b1516762#oleyl-palmitamide-slip-additive-polymer-applications
https://www.smolecule.com/products/b1516762#oleyl-palmitamide-slip-additive-polymer-applications
https://www.smolecule.com/products/b1516762#oleyl-palmitamide-slip-additive-polymer-applications
https://www.smolecule.com/products/s1516762?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Technique Innovation & Translatability

Specifications & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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